Cas no 267-65-2 (Benzo1,2-b:4,5-b'dithiophene)

• Product Name: Benzo1,2-b:4,5-b'dithiophene
• CAS No: 267-65-2
• MF: C₁₀H₆S₂
• MW: 190.284639835358
• MDL: MFCD14708168
• CID: 852246
• PubChem ID: 87561395
• Update Time: 2025-04-19

Benzo1,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b']dithiophene
• 2-BROMO-1,1-DIMETHOXY-PROPANE
• Benzo[1,2-b:4,5-b]dithiophene
• NULL
• B3464
• benzodithiophene
• I09-2996
• thieno[2,3-f][1]benzothiole
• URMVZUQDPPDABD-UHFFFAOYSA-N
• 4,5-b]dithiophen; benzodithiophene
• benzo[1,2-b;4,5-b']dithiophene
• Benzo[1,2-b:4,5-b?]dithiophene
• 4,10-dithiatricyclo[7.3.0.0?,?]dodeca-1,3(7),5,8,11-pentaene
• AS-60196
• SCHEMBL164774
• Benzo[1,2-b:4,5-b inverted exclamation mark ]dithiophene
• D89017
• MFCD14708168
• SY055570
• thieno[2,3-f][1]benzothiole, >98.0%(GC)
• 4,10-DITHIATRICYCLO[7.3.0.0(3),?]DODECA-1,3(7),5,8,11-PENTAENE
• CS-0199068
• 267-65-2
• DTXSID00455379
• AKOS015856675
• Benzo1,2-b:4,5-b'dithiophene

• MDL： MFCD14708168
• Inchi： 1S/C10H6S2/c1-3-11-9-6-8-2-4-12-10(8)5-7(1)9/h1-6H
• InChI Key： URMVZUQDPPDABD-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C3C(C=CS3)=CC1=2

Computed Properties

• Exact Mass: 189.99100
• Monoisotopic Mass: 189.99109254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 56.5

Experimental Properties

• Color/Form: White - light reddish yellow
• Density: 1.393
• Melting Point: 196.0 to 200.0 deg-C
• Boiling Point: 344.404°C at 760 mmHg
• Flash Point: 120.444°C
• Refractive Index: 1.806
• PSA: 56.48000
• LogP: 4.11600
• λmax: 334(EtOH)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes